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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653

Ethyl 2-amino-3-methylbenzoate: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Ethyl 2-amino-3-methylbenzoate. The information is intended to support
research and development activities in the fields of medicinal chemistry, organic synthesis, and
drug discovery.

Core Chemical Properties and Structure

Ethyl 2-amino-3-methylbenzoate is an aromatic ester with the molecular formula C10H13NO:2
and a molecular weight of 179.22 g/mol .[1] Its chemical structure consists of a benzene ring
substituted with an ethyl ester group, an amino group, and a methyl group at positions 1, 2, and
3, respectively.

Structure:
o |[UPAC Name: Ethyl 2-amino-3-methylbenzoate
e CAS Number: 64818-79-7[1]

e Molecular Formula: C10H13NO2[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1342653?utm_src=pdf-interest
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB31790985_EN.htm
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB31790985_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB31790985_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

e SMILES: CCOC(=0O)clcccc(C)clIN

A summary of the key quantitative chemical properties of Ethyl 2-amino-3-methylbenzoate

and its related isomers is presented in the table below for comparative analysis. It is important

to note the distinction between the different positional isomers.

- ) Ethyl 2-amino-3-
roper
HE methylbenzoate

Ethyl 3-amino-2-
Notes
methylbenzoate

Molecular Weight (
179.22[1]
g/mol)

179.22[2]

Melting Point (°C) 62 (Predicted)

Not Available

Boiling Point (°C) 2801200 150 @ 5.3 mmH
oiling Point (° .3 mm
J (Predicted) J
2.06 £0.10 ) Predicted for the
pKa ) Not Available ) )
(Predicted) conjugate acid.
Specific Gravity Not Available 1.11
Refractive Index Not Available 1.56

Synthesis of Ethyl 2-amino-3-methylbenzoate

A common and effective method for the synthesis of Ethyl 2-amino-3-methylbenzoate is

through the Fischer esterification of 2-amino-3-methylbenzoic acid with ethanol in the presence

of a strong acid catalyst, such as sulfuric acid. This reaction is reversible and is typically driven

to completion by using an excess of the alcohol or by removing water as it is formed.

Experimental Protocol: Fischer Esterification

Materials:

e 2-amino-3-methylbenzoic acid

o Absolute ethanol

e Concentrated sulfuric acid
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e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

o Diethyl ether

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

 Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 2-amino-3-methylbenzoic acid in an
excess of absolute ethanol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution
while stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the excess ethanol using a rotary evaporator.

o Neutralization: Dissolve the residue in diethyl ether and transfer it to a separatory funnel.
Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic
catalyst.

» Drying and Evaporation: Separate the organic layer, dry it over anhydrous sodium sulfate,
and then remove the solvent by rotary evaporation to yield the crude Ethyl 2-amino-3-
methylbenzoate.
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 Purification: The crude product can be further purified by column chromatography on silica
gel.

The following diagram illustrates the general workflow for the synthesis and purification of Ethyl
2-amino-3-methylbenzoate.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for Ethyl 2-amino-3-methylbenzoate.

Biological Context

While direct studies on the biological activity of Ethyl 2-amino-3-methylbenzoate are limited,
its corresponding carboxylic acid, 2-amino-3-methylbenzoic acid, is a known metabolite of the
local anesthetic lidocaine. This suggests that Ethyl 2-amino-3-methylbenzoate could
potentially serve as a prodrug or exhibit related pharmacological activities. The ester moiety
could enhance its lipophilicity, potentially affecting its absorption, distribution, metabolism, and
excretion (ADME) profile compared to the parent carboxylic acid.

The metabolic pathway of lidocaine involves N-de-ethylation followed by hydrolysis of the
amide bond, which can ultimately lead to the formation of various metabolites, including
aminobenzoic acid derivatives.

The logical relationship for the potential metabolic relevance of Ethyl 2-amino-3-
methylbenzoate is depicted below.
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Caption: Potential metabolic relationship of Ethyl 2-amino-3-methylbenzoate to lidocaine.

Further research is warranted to explore the pharmacological profile of Ethyl 2-amino-3-
methylbenzoate and its potential applications in drug development, possibly as an analog or
prodrug of compounds with anesthetic or related activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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